Cas no 1881328-94-4 (Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)-)

Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)-, is a fluorinated aromatic compound featuring both nitro and trifluoroethoxy functional groups. Its unique structure offers enhanced reactivity in electrophilic substitution reactions, making it valuable in synthetic organic chemistry, particularly for pharmaceutical and agrochemical intermediates. The presence of fluorine atoms improves metabolic stability and lipophilicity, while the nitro group serves as a versatile precursor for further functionalization. The trifluoroethoxy moiety contributes to electron-withdrawing effects, influencing the compound's electronic properties. This compound is suited for applications requiring precise control over molecular architecture, such as drug discovery and material science, where its stability and reactivity are advantageous.
Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)- structure
1881328-94-4 structure
Product Name:Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)-
CAS No:1881328-94-4
MF:C8H5F4NO3
MW:239.123816251755
MDL:MFCD29043598
CID:5211475
Update Time:2026-03-06

Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)-
    • 1-Fluoro-4-nitro-2-(2,2,2-trifluoro-ethoxy)-benzene
    • MDL: MFCD29043598
    • Inchi: 1S/C8H5F4NO3/c9-6-2-1-5(13(14)15)3-7(6)16-4-8(10,11)12/h1-3H,4H2
    • InChI Key: FNNWUZQEYCAEPC-UHFFFAOYSA-N
    • SMILES: C1(F)=CC=C([N+]([O-])=O)C=C1OCC(F)(F)F

Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)- Pricemore >>

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Additional information on Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)-

Introduction to Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)- (CAS No. 1881328-94-4)

Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)- (CAS No. 1881328-94-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated benzene ring and a trifluoroethoxy substituent, which contribute to its distinct chemical and biological properties. The compound's molecular formula is C9H5F4NO3, and it has a molecular weight of approximately 237.13 g/mol.

The synthesis of Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)- involves a series of well-defined chemical reactions. Typically, the process begins with the nitration of fluorobenzene to form 1-fluoro-4-nitrobenzene. Subsequently, the trifluoroethoxy group is introduced through a nucleophilic substitution reaction. The resulting compound exhibits high stability and solubility in various organic solvents, making it suitable for a wide range of applications in both academic and industrial settings.

In recent years, Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)- has been the subject of extensive research due to its potential as a lead compound in drug discovery. Its unique combination of functional groups provides a versatile platform for the development of novel therapeutic agents. For instance, studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. In particular, its ability to modulate specific cellular pathways involved in inflammation and tumor growth has been highlighted in several peer-reviewed publications.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)-. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)- has also shown promise in cancer research. A study published in Cancer Research in 2020 demonstrated that the compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings have sparked interest in further exploring its potential as an anticancer agent.

The pharmacokinetic profile of Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)- has also been extensively studied. Research indicates that it has favorable absorption and distribution properties when administered orally or intravenously. Its metabolism primarily occurs via hepatic enzymes, with the major metabolites being excreted through urine and bile. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

Safety assessments have shown that Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)- is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), thorough toxicity studies are essential to ensure its safety before advancing to human trials. Preclinical studies have not reported any significant adverse effects at relevant concentrations.

In conclusion, Benzene, 1-fluoro-4-nitro-2-(2,2,2-trifluoroethoxy)- (CAS No. 1881328-94-4) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable biological properties make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical development.

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